3-Oxo-octanoic acid (2-oxo-tetrahydro-furan-3-YL)-amide

• CAS No.: 147795-39-9
• Product Name: 3-Oxo-octanoic acid (2-oxo-tetrahydro-furan-3-YL)-amide
• Molecular Formula: C12H19NO4
• Molecular Weight: 241.28 g/mol
• IUPAC Name: 3-oxo-N-[(3S)-2-oxooxolan-3-yl]octanamide
• Standard InChI: InChI=1S/C12H19NO4/c1-2-3-4-5-9(14)8-11(15)13-10-6-7-17-12(10)16/h10H,2-8H2,1H3,(H,13,15)/t10-/m0/s1
• Standard InChIKey: FXCMGCFNLNFLSH-JTQLQIEISA-N
• Isomeric SMILES: CCCCCC(=O)CC(=O)N[C@H]1CCOC1=O
• SMILES: CCCCCC(=O)CC(=O)NC1CCOC1=O
• Canonical SMILES: CCCCCC(=O)CC(=O)NC1CCOC1=O
• Appearance: Assay:≥98%A crystalline solid
• Description: Quorum sensing is a regulatory system used by bacteria for controlling gene expression in response to increasing cell density. This regulatory process manifests itself with a variety of phenotypes including biofilm formation and virulence factor production. Coordinated gene expression is achieved by the production, release, and detection of small diffusible signal molecules called autoinducers. The N-acylated homoserine lactones (AHLs) comprise one such class of autoinducers, each of which generally consists of a fatty acid coupled with homoserine lactone (HSL). Regulation of bacterial quorum sensing signaling systems to inhibit pathogenesis represents a new approach to antimicrobial therapy in the treatment of infectious diseases. AHLs vary in acyl group length (C4-C18), in the substitution of C3 (hydrogen, hydroxyl, or oxo group), and in the presence or absence of one or more carbon-carbon double bonds in the fatty acid chain. These differences confer signal specificity through the affinity of transcriptional regulators of the LuxR family. In the gram-negative bacterium A. tumefaciens, N-3-oxo-octanoyl-L-homoserine lactone promotes the expression of the transcriptional activator (and LuxR homolog) TraR.
• Synonyms: AAI-OOHL; CF1, A. tumefaciens; conjugation factor 1, Agrobacterium; N-(3-oxo-octanoyl)-L-homoserine lactone; N-(beta-ketooctanoyl)-L-HSL; N-(beta-oxooctan-1-oyl)-L-homoserine lactone; N-(beta-oxooctan-1-oyl)homoserine lactone
• PubChem Compound: 127293
• Last Modified: Nov 11 2021